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Compound of Interest

Compound Name: N,N-Dimethyl-p-phenylenediamine

Cat. No.: B046274

Core Chemical Properties of N,N-Dimethyl-p-
phenylenediamine

N,N-Dimethyl-p-phenylenediamine is an organic compound notable for its role as an
intermediate in the production of dyes, such as methylene blue, and as an analytical reagent.
[1] This technical summary outlines its fundamental molecular characteristics.

Molecular Formula and Weight

The essential chemical identifiers for N,N-Dimethyl-p-phenylenediamine are detailed below.
The molecular formula defines the elemental composition of the molecule, while the molecular
weight, or molar mass, is critical for stoichiometric calculations in chemical reactions.

Property Value Source
Molecular Formula C8H12N2 [1112][3]
Molecular Weight 136.19 g/mol [1114]
Alternate Molecular Weight 136.198 g/mol [2][5]
CAS Number 99-98-9 [1][2][3]

The compound is also known by several synonyms, including N,N-Dimethyl-1,4-
phenylenediamine, p-Aminodimethylaniline, and 4-(Dimethylamino)aniline.[1] It exists as a
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colorless to reddish-violet solid and is used as a chemical intermediate for dyes and as a
photographic developer.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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